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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B128361

Essential Safety and Handling Guide for 2,4'-
Dibromoacetophenone

This guide provides immediate and essential safety protocols, operational plans, and disposal
information for laboratory personnel handling 2,4'-Dibromoacetophenone. Adherence to these
procedures is critical for ensuring personal safety and minimizing environmental risk.

Hazard Identification and Classification

2,4'-Dibromoacetophenone is classified as a hazardous chemical that requires careful
handling. It is known to cause severe skin burns and eye damage and may cause respiratory

irritation.[1][2][3][4] It is also a lachrymator, a substance that irritates the eyes and causes
tearing.[2][5]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Skin H314: Causes severe
Corrosion/Irritation GHSO05 Danger skin burns and eye
(Category 1B) damage.[3][6]
i H314: Causes severe
Serious Eye Damage )
GHSO05 Danger skin burns and eye
(Category 1)
damage.[3]
Specific target organ
o ] H335: May cause
toxicity — single ] ) S
GHSO07 Warning respiratory irritation.[1]

exposure (Category

3), Respiratory system

[4]

Physical and Chemical Properties

Understanding the physical properties of 2,4'-Dibromoacetophenone is crucial for its safe

handling and storage.

Property Value

4-Bromophenacyl bromide, 2-Bromo-1-(4-
Synonyms

bromophenyl)ethanone[2][3]
CAS Number 99-73-0[2][3][5]

Molecular Formula

CsHeBr20[2][5][ 7]

Molecular Weight 277.94 - 277.95 g/mol [5][7][8]
Appearance Beige solid crystals[2][6]
Melting Point 107 - 111 °C (224.6 - 231.8 °F)[2]
. Insoluble in water. Soluble in methanol, DMSO,
Solubility
and ethanol.[9][10]
Store in a dry, cool, well-ventilated place below
Storage

+30°C.[1][9]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield that meet
regulations such as OSHA's 29 CFR 1910.133 or European Standard EN166.[3][5]

e Skin Protection:

o Gloves: Wear appropriate protective gloves (e.g., Nitrile rubber) to prevent skin contact.[2]

[5]

o Clothing: Wear appropriate protective clothing and a lab coat to minimize skin contact.[5]
Contaminated clothing should be removed immediately and washed before reuse; discard
contaminated shoes.[5]

o Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if
there is a risk of inhalation, especially when handling the powder outside of a fume hood.[3]
[5] A dust mask (type N95 or P3) is recommended.[6] Work should be conducted in a
chemical fume hood whenever possible to avoid breathing dust.[5][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.
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Preparation
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l
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Caption: Standard Operating Workflow for Handling 2,4'-Dibromoacetophenone.
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Step-by-Step Handling and Storage Plan

e Preparation:

[e]

Always review the Safety Data Sheet (SDS) before working with the chemical.

o

Ensure a chemical fume hood is operational and available.[5][8]

[¢]

Verify that an eyewash station and safety shower are close to the workstation.[3]

[¢]

Put on all required PPE as detailed above.[1]
e Handling:

o Conduct all manipulations of 2,4'-Dibromoacetophenone, especially weighing and
transferring the solid, inside a chemical fume hood to avoid generating and inhaling dust.

[51[8]
o Avoid all contact with eyes, skin, and clothing.[5] Do not breathe dust or vapors.[3][5]
o Wash hands and any exposed skin thoroughly after handling.[1][3]
o Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area designated as a
corrosives area.[1][3][5]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and strong reducing agents.[3][5][8]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[2][3] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.[2][5]
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o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[2][5] Seek immediate medical attention
as it causes severe skin burns.[3][5]

 Inhalation: Remove the victim to fresh air.[2][4] If breathing is difficult, give oxygen; if not
breathing, give artificial respiration.[2][5] Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2][5] Clean mouth with water and drink plenty of water
afterwards.[1] Never give anything by mouth to an unconscious person.[5] Call a physician or
poison control center immediately.[3]
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Chemical Spill Occurs

Is the spill major or are you unsure?

Yes No
Major Spill Resgonse Minor Spill Response
/ Y
Alert others and evacuate the area immediately Alert personnel in the immediate area

\ \

Call emergency services (911) Ensure proper PPE is worn
Y \

Isolate the area and close doors Contain the spill with inert material (e.g., sand)
Y A

Await trained emergency responders Sweep up material and place in a suitable disposal container
\
Clean and decontaminate the spill site

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Chemical Spill.

Accidental Release Measures
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Minor Spill: For a small spill, and only if you are trained to do so, wear appropriate PPE,
sweep up the material, and place it into a suitable, closed container for disposal.[1][3][5]
Avoid generating dust.[5] Ventilate the area and wash the spill site after material pickup is
complete.[8]

Major Spill: For a large spill, evacuate the area immediately.[11] Notify others and call
emergency services.[11][12] Prevent the spill from entering drains.[4]

Disposal Plan

Waste Disposal: Dispose of 2,4'-Dibromoacetophenone and any contaminated materials as
hazardous waste.[1] Disposal must be handled by a licensed professional waste disposal
service and be in accordance with all federal, state, and local environmental regulations.[8]

Container Disposal: Do not reuse empty containers. Keep product and empty containers
away from heat and sources of ignition.[1] Dispose of containers in the same manner as the
chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4239093.htm
https://www.biomol.com/products/chemicals/biochemicals/2-4-dibromoacetophenone-cay37358-10
https://www.biomol.com/products/chemicals/biochemicals/2-4-dibromoacetophenone-cay37358-10
https://www.uwlax.edu/globalassets/offices-services/ehs/part-e.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.benchchem.com/product/b128361#personal-protective-equipment-for-handling-2-4-dibromoacetophenone
https://www.benchchem.com/product/b128361#personal-protective-equipment-for-handling-2-4-dibromoacetophenone
https://www.benchchem.com/product/b128361#personal-protective-equipment-for-handling-2-4-dibromoacetophenone
https://www.benchchem.com/product/b128361#personal-protective-equipment-for-handling-2-4-dibromoacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

